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Compound of Interest

Compound Name: 5-Octadecanone

Cat. No.: B097647

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Octadecanone (CAS
No. 18276-99-8), a long-chain aliphatic ketone. The information presented is intended to
support its safe use in research and development environments. According to available safety
data, 5-Octadecanone is not classified as a hazardous substance or mixture.[1] However,
adherence to good laboratory practices is essential when handling any chemical substance.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is the foundation of its safe
handling. The following table summarizes the key properties of 5-Octadecanone.
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Property Value Source
Molecular Formula C18H360 [1]

Molecular Weight 268.49 g/mol [1]
Appearance Solid TCI Chemicals
Melting Point 318.00 £ 3.00 K Cheméo
Boiling Point 665.11 K Cheméo
Water Solubility log10WS: -6.64 Cheméo

Octanol/Water Partition
o logPoct/wat: 6.447 Cheméo
Coefficient

Hazard Identification and Classification

5-Octadecanone is not classified as a hazardous substance or mixture according to the
Globally Harmonized System (GHS).[1]

e GHS Labeling: Not applicable. No hazard pictograms, signal word, or hazard statements are
required.[1]

» Potential Hazards: While not classified as hazardous, formation of dusts should be avoided.
[1] In case of fire, hazardous decomposition products such as carbon oxides can be formed.

[1]

Safe Handling and Storage

Even with non-hazardous substances, proper handling and storage procedures are crucial to
maintain a safe laboratory environment.

e Handling:
o Avoid formation of dust and aerosols.[1]

o Ensure adequate ventilation. In areas where dust is formed, provide appropriate exhaust
ventilation.[1]
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o Follow general industrial hygiene practices.[1]

o Wash hands after handling.

e Storage:

o Keep container tightly closed in a dry and well-ventilated place.[1]

Exposure Controls and Personal Protection

The following personal protective equipment (PPE) is recommended to minimize exposure and
ensure safe handling.

Protection Type Recommendation Source

Use equipment for eye

protection tested and approved
Eye/Face Protection under appropriate government [1]

standards such as NIOSH

(US) or EN 166(EU).

) ] Handle with gloves. Wash and ) )
Skin Protection Sigma-Aldrich
dry hands after use.

Respiratory protection is not
required under normal use.
) ] Where protection from ) ]
Respiratory Protection ] Sigma-Aldrich
nuisance levels of dusts are
desired, use type N95 (US) or

type P1 (EN 143) dust masks.

First Aid Measures

In the event of exposure, follow these first aid guidelines.
« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

e In Case of Skin Contact: Wash off with soap and plenty of water.[1]
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e In Case of Eye Contact: Flush eyes with water as a precaution.[1]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[1]

A logical workflow for first aid response is depicted in the diagram below.
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First Aid Decision Workflow for 5-Octadecanone Exposure

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]
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e Special Hazards: Carbon oxides are produced upon combustion.[1]

o Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

o Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas.[1]
» Environmental Precautions: Do not let product enter drains.[1]

» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.[1]

Toxicological Information

Due to its classification as a non-hazardous substance, extensive toxicological data for 5-
Octadecanone is not available. Studies on other long-chain aliphatic ketones suggest that
their toxicity can vary with chain length.[2] A safety evaluation of a group of aliphatic secondary
alcohols and ketones by the Joint FAO/WHO Expert Committee on Food Additives (JECFA)
concluded that they do not pose a safety concern at current intake levels as flavoring agents.

Toxicological Endpoint Data

Acute Toxicity No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available

Not identified as a carcinogen by IARC, ACGIH,

Carcinogenicity NTP, or OSHA.[1]

Experimental Protocols

Below are detailed methodologies for key safety-related experiments.
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The flash point is the lowest temperature at which a substance's vapors will ignite. The Pensky-
Martens closed-cup test is a common method for this determination.[3][4][5][6][7]

Sample Preparation

Place 75 mL of
5-Octadecanone in the test cup

Heating av"nd Stirring

Heat the sample at a
rate of 5-6 °C/min

:

Stir at 90-120 rpm

Ignitionv Testing

Apply ignition source at
specified temperature intervals

Observe for a flash

Flash

Result

Record the temperature at which

a flash occurs as the flash point
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Workflow for Flash Point Determination via ASTM D93

This test determines the potential of a substance to cause skin irritation or corrosion.[8][9]

Preparation

Prepare albino rabbits by
clipping fur from a small
area of the back

Test Substantv:e Application

Apply 0.5 g of 5-Octadecanone
to the prepared skin area

'

Cover with a gauze patch
and semi-occlusive dressing

Exposure ang Observation

Expose for 4 hours

'

Remove patch and wash the area

'

Observe and grade for erythema
and edema at 1, 24, 48,
and 72 hours post-removal

Classification

Classify based on the severity

and reversibility of skin reactions
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Experimental Workflow for OECD 404 Acute Dermal Irritation Test

Conclusion

While 5-Octadecanone is not classified as a hazardous material, a thorough understanding
and implementation of standard safety protocols are paramount. This guide provides the
essential information for its safe handling, storage, and use in a professional research setting.
By adhering to these guidelines, researchers can minimize risks and maintain a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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